Cas no 904524-07-8 (N-(3,5-dimethylphenyl)-2-4-(4-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide)

• Product Name: N-(3,5-dimethylphenyl)-2-4-(4-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide
• CAS No: 904524-07-8
• MF: C₂₀H₁₈FN₃O₃
• MW: 367.373628139496
• CID: 5857257
• Update Time: 2025-07-09

N-(3,5-dimethylphenyl)-2-4-(4-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethylphenyl)-2-[4-(4-fluorophenyl)-2,3-dioxopyrazin-1-yl]acetamide
• N-(3,5-dimethylphenyl)-2-4-(4-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide

• Inchi： 1S/C20H18FN3O3/c1-13-9-14(2)11-16(10-13)22-18(25)12-23-7-8-24(20(27)19(23)26)17-5-3-15(21)4-6-17/h3-11H,12H2,1-2H3,(H,22,25)
• InChI Key： RVVMDWREYYNRIQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC(C)=C1)(=O)CN1C=CN(C2=CC=C(F)C=C2)C(=O)C1=O

Additional information on N-(3,5-dimethylphenyl)-2-4-(4-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide

Introduction to N-(3,5-dimethylphenyl)-2-4-(4-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide (CAS No. 904524-07-8)

N-(3,5-dimethylphenyl)-2-4-(4-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide, identified by its CAS number 904524-07-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule exhibits a complex structural framework that combines aromatic rings with heterocyclic functionalities, making it a promising candidate for further investigation in drug discovery and molecular medicine.

The structural motif of N-(3,5-dimethylphenyl)-2-4-(4-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide incorporates several key features that contribute to its potential biological activity. The presence of a dimethylphenyl group at the N-position suggests interactions with specific binding pockets in biological targets, while the fluorophenyl moiety introduces a fluorine atom that can enhance metabolic stability and binding affinity. The dioxo group and the tetrahydropyrazine ring further contribute to the molecule's complexity and reactivity.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their applications in medicinal chemistry. The tetrahydropyrazine scaffold is particularly noteworthy due to its versatility in forming pharmacophores that interact with various biological receptors. Research has demonstrated that such scaffolds can modulate enzyme activity and receptor binding, making them valuable in the design of therapeutic agents.

The incorporation of a fluorine atom in the fluorophenyl group is a strategic choice that leverages the unique properties of fluorine in drug design. Fluorine atoms can influence the electronic properties of molecules, leading to enhanced binding interactions and improved pharmacokinetic profiles. This modification has been widely used in the development of antiviral, anticancer, and anti-inflammatory drugs.

The dioxo group in N-(3,5-dimethylphenyl)-2-4-(4-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide adds another layer of functional diversity. Dioxo groups are known to participate in hydrogen bonding and can serve as anchors for interactions with biological targets. This feature makes the compound a versatile building block for designing molecules with specific biological activities.

The synthesis of N-(3,5-dimethylphenyl)-2-4-(4-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide involves multiple steps that require precise control over reaction conditions. The use of advanced synthetic methodologies ensures high yield and purity, which are crucial for subsequent biological evaluation. Techniques such as palladium-catalyzed cross-coupling reactions and regioselective functionalization have been employed to construct the complex framework of this compound.

In terms of biological activity, preliminary studies have shown that N-(3,5-dimethylphenyl)-2-4-(4-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide exhibits promising properties as an inhibitor of certain enzymes involved in inflammatory pathways. The combination of structural features such as the tetrahydropyrazine, dioxo group, and fluorophenyl moiety suggests potential interactions with targets like cyclooxygenase (COX) and lipoxygenase (LOX), which are key enzymes in inflammation.

The compound's potential as an anti-inflammatory agent aligns with current trends in drug development aimed at modulating inflammatory responses through targeted inhibition. Inflammation is a complex process involving multiple signaling pathways and enzymes. By selectively inhibiting key enzymes like COX and LOX, therapeutic agents can effectively reduce inflammation without causing significant side effects.

Further investigations are warranted to fully elucidate the pharmacological profile of N-(3,5-dimethylphenyl-)
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